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Compound of Interest

Compound Name: 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride

CAS No.: 1146355-33-0

Cat. No.: B1440971

G

3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a highly functionalized aromatic sulfonyl chloride that serves as a critical building bloc

trifluoromethyl (-CF3) group, a powerful electron-withdrawing moiety, is renowned for its ability to enhance metabolic stability, increase lipophilicity, an

modulates the electronic character of the benzene ring.[4] This distinct substitution pattern fine-tunes the reactivity of the sulfonyl chloride group, mak

This guide provides an in-depth analysis of the reactivity profile of 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride. It is designed for res

authoritative scientific principles.

Physicochemical and Structural Properties
A clear understanding of the fundamental properties of a reagent is the bedrock of its effective application. The key characteristics of 3-methoxy-5-(tr

Property Value

CAS Number 1146355-33-0

Molecular Formula C₈H₆ClF₃O₃S

Molecular Weight 274.64 g/mol

IUPAC Name 3-methoxy-5-(trifluoromethyl)benzenesulfonyl chlor

Canonical SMILES COC1=CC(C(F)(F)F)=CC(S(=O)(=O)Cl)=C1

Purity Typically ≥95.0%

Core Reactivity and Mechanistic Insights
The reactivity of sulfonyl chlorides is dominated by the highly electrophilic nature of the sulfur atom.[11] This electrophilicity is induced by the strong e

ion acting as an excellent leaving group.[11]

The precise mechanism of this nucleophilic substitution is a subject of detailed study, with evidence pointing towards either a concerted SN2-like path
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Caption: General mechanisms for nucleophilic substitution on a sulfonyl chloride.

The Electronic Influence of Substituents
The unique reactivity of 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a direct consequence of its substitution pattern:

5-(Trifluoromethyl) Group: As a potent electron-withdrawing group, the -CF3 moiety significantly increases the partial positive charge on the sulfur a

3-Methoxy Group: The -OCH3 group is electron-donating through resonance but slightly electron-withdrawing through induction. Its overall effect fr

more complex systems.[14]

This electronic balance makes the reagent highly reactive yet potentially more selective in complex synthetic environments compared to more aggres

Key Reactions and Applications
The primary utility of this reagent lies in its efficient reaction with amine and alcohol nucleophiles, which are fundamental transformations in the synthe

Reaction with Amines: Synthesis of Sulfonamides
The reaction with primary or secondary amines is a robust and widely used method for forming the sulfonamide linkage (R-SO₂-NR'R''), a privileged s

pyridine or triethylamine, which serves to neutralize the hydrochloric acid byproduct.[15]

Causality: The base is critical because the HCl generated can protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[15]

Reaction with Alcohols: Synthesis of Sulfonate Esters
Alcohols and phenols react with 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride to yield the corresponding sulfonate esters (R-SO₃-R')

Hydroxyl Group Protection: The resulting sulfonate is stable under many reaction conditions.

Activation of Alcohols: The sulfonate group is an excellent leaving group, far superior to the original hydroxyl group. This "activates" the alcohol, fac

as both a solvent and a base.[18]
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Nucleophile Product Class

Primary/Secondary Amines Sulfonamides

Alcohols/Phenols Sulfonate Esters

Field-Proven Experimental Protocols
The following protocols are designed as self-validating systems, providing clear, step-by-step methodologies for typical applications.

Protocol 1: General Procedure for the Synthesis of a Sulfonamide
This protocol describes the reaction of 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride with a representative primary amine.
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Caption: General workflow for the synthesis of sulfonamides.

Methodology:

Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the primary or secondary amine (1.0 equivalen

Cooling: Cool the stirred solution to 0 °C using an ice-water bath.
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Reagent Addition: Dissolve 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM

Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Continue stirring for 2-16 hours.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

Workup: Upon completion, carefully pour the reaction mixture into a separatory funnel containing 1 M HCl (aq). Extract the aqueous layer with DCM

Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate (NaHCO₃) solution and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate th

Purification: Purify the resulting crude solid or oil by flash column chromatography on silica gel to yield the pure sulfonamide.

Protocol 2: General Procedure for the Synthesis of a Sulfonate Ester
This protocol outlines the activation of a primary or secondary alcohol.

Methodology:

Reaction Setup: In a dry, nitrogen-flushed round-bottom flask, dissolve the alcohol (1.0 equivalent) in anhydrous pyridine at room temperature.

Cooling: Cool the solution to 0 °C in an ice-water bath.

Reagent Addition: Add 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution, ensuring 

Reaction: Stir the mixture at 0 °C. The reaction is often complete within 1-4 hours.

Monitoring: Monitor the disappearance of the alcohol by TLC.

Workup: Once the reaction is complete, pour the mixture over crushed ice and add concentrated HCl until the pH is acidic.

Extraction: Extract the mixture with a suitable organic solvent, such as ethyl acetate or DCM.

Washing and Drying: Wash the combined organic extracts with water and brine, then dry over anhydrous MgSO₄, filter, and concentrate in vacuo to

Safety and Handling
As with all sulfonyl chlorides, 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride must be handled with appropriate caution.

Hazards: The compound is corrosive and causes severe skin burns and eye damage.[19][20] It is moisture-sensitive and reacts with water, includin

Handling: Always handle this reagent in a well-ventilated chemical fume hood.[19] Wear appropriate personal protective equipment (PPE), including

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from water and moisture.[19] Storing under an inert atmos

Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations, typically through an approved wast

Conclusion
3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a powerful and versatile reagent for modern organic synthesis and drug discovery. Its

substituent, allows for the efficient and often selective synthesis of sulfonamides and sulfonate esters. By understanding the core principles of its reac

accelerate the development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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